(2-(5-aminopyridin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol

• IUPAC Name: [2-(5-aminopyridin-2-yl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-3a-yl]methanol
• InChI: InChI=1S/C13H19N3O/c14-11-3-4-12(15-6-11)16-7-10-2-1-5-13(10,8-16)9-17/h3-4,6,10,17H,1-2,5,7-9,14H2
• InChI Key: AHYBBFVURLRRPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2(C1)CO)C3=NC=C(C=C3)N
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

2-(5-Aminopyridin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol, otherwise known as 2-AP, is an organic compound of the pyrrolidine class that is widely used in scientific research applications. It has a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of research.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrrole Derivatives : Research on the synthesis of various pyrrole derivatives, including methods to create 5-amino-3-(pyrrol-2-yl)isoxazoles and 3-amino-5-(3)-(pyrrol-2-yl)isoxazoles, provides a foundation for understanding the chemical reactions and conditions suitable for synthesizing complex pyrrole-based compounds (Sobenina et al., 2005).

• Novel Method for (2-Aminopyridin-4-yl)methanol : The development of a new synthesis method for (2-aminopyridin-4-yl)methanol by direct oxidation of the methyl group in compound 1 without preliminary protection of the amino group indicates the evolving approaches in the synthesis of aminopyridine derivatives, which could be relevant for synthesizing the target compound (Lifshits et al., 2015).

• Reactions with Nucleophiles : The study of reactions between methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates and various nucleophiles to form heterocyclic N-substituted 2-aminopyridine derivatives highlights the potential for creating diverse functionalized compounds based on pyridine and pyrrole frameworks (Sokolov & Aksinenko, 2010).

Applications in Nonlinear Optics

• Nonlinear Optical Properties : Research into thienyl-substituted pyridinium salts, examining their synthesis, characterization, and second-order nonlinear optical properties, illustrates the potential applications of pyridine and related derivatives in materials science, especially in the development of noncentrosymmetric structures for optical applications (Li et al., 2012).